Cas no 1525440-56-5 (1-{[(2-methylpropyl)amino]methyl}cyclobutan-1-ol)

• Product Name: 1-{[(2-methylpropyl)amino]methyl}cyclobutan-1-ol
• CAS No: 1525440-56-5
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5577602
• Update Time: 2025-06-12

1-{[(2-methylpropyl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-[[(2-methylpropyl)amino]methyl]-
• 1-{[(2-methylpropyl)amino]methyl}cyclobutan-1-ol

• Inchi： 1S/C9H19NO/c1-8(2)6-10-7-9(11)4-3-5-9/h8,10-11H,3-7H2,1-2H3
• InChI Key： XINXOGGZUAXGLG-UHFFFAOYSA-N
• SMILES： C1(CNCC(C)C)(O)CCC1

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Boiling Point: 226.4±13.0 °C(Predicted)
• pka: 14.94±0.20(Predicted)

Additional information on 1-{[(2-methylpropyl)amino]methyl}cyclobutan-1-ol

Comprehensive Overview of 1-{[(2-methylpropyl)amino]methyl}cyclobutan-1-ol (CAS No. 1525440-56-5): Properties, Applications, and Industry Insights

1-{[(2-methylpropyl)amino]methyl}cyclobutan-1-ol (CAS No. 1525440-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This cyclobutane derivative, characterized by an amino-methyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C9H19NO, and distinct cyclobutan-1-ol backbone make it valuable for designing bioactive molecules, particularly in drug discovery and material science.

The compound’s 2-methylpropyl (isobutyl) moiety enhances its lipophilicity, a critical factor in optimizing drug permeability and bioavailability. Researchers are increasingly exploring its role in modulating pharmacokinetic properties, especially in central nervous system (CNS)-targeted therapies. Recent studies highlight its potential as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for precision medicine. The amino-methyl group further allows for derivatization, enabling covalent bonding strategies in bioconjugation.

From an industrial perspective, CAS No. 1525440-56-5 is synthesized via multi-step organic reactions, often involving reductive amination or nucleophilic substitution. Its purity (>98%) is crucial for high-yield applications, necessitating advanced analytical techniques like HPLC and NMR for quality control. Environmental and regulatory compliance also drive innovations in greener synthesis methods, such as catalytic hydrogenation or flow chemistry, addressing the pharmaceutical industry’s push toward sustainable chemistry.

Current trends in AI-driven drug discovery have amplified interest in this compound. Machine learning models predict its utility in fragment-based drug design (FBDD), where its rigid cyclobutane ring could reduce conformational entropy in target binding. Additionally, its compatibility with click chemistry protocols makes it a candidate for combinatorial libraries, a hot topic in high-throughput screening (HTS) campaigns.

Safety and handling of 1-{[(2-methylpropyl)amino]methyl}cyclobutan-1-ol follow standard laboratory protocols, with emphasis on inert atmosphere storage to prevent degradation. While not classified as hazardous, its hygroscopic nature requires desiccated conditions. The compound’s stability under physiological pH ranges further supports its exploration in prodrug formulations, a niche yet rapidly evolving area in drug delivery systems.

Market analyses indicate rising demand for CAS No. 1525440-56-5, driven by R&D investments in oncology and neurodegenerative diseases. Patent filings reveal its incorporation in novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, reflecting broader industry shifts toward targeted therapies. Collaborations between academia and biotech firms are accelerating its adoption, with publications citing its role in structure-activity relationship (SAR) studies.

In conclusion, 1-{[(2-methylpropyl)amino]methyl}cyclobutan-1-ol exemplifies the intersection of synthetic chemistry and cutting-edge therapeutic development. Its adaptability to medicinal chemistry workflows and alignment with green chemistry principles position it as a compound of enduring relevance. Future research may unlock further applications in biomaterials and catalysis, solidifying its role in next-generation scientific innovations.